N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-cyclohexyl-2-hydroxyethyl)oxamide
• InChI: InChI=1S/C18H30N2O3/c21-16(15-9-5-2-6-10-15)13-20-18(23)17(22)19-12-11-14-7-3-1-4-8-14/h7,15-16,21H,1-6,8-13H2,(H,19,22)(H,20,23)
• InChI Key: KFIHCMGILJODIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)C(=O)NCCC2=CCCCC2)O
• Molecular Formula: C18H30N2O3
• Molecular Weight: 322.4 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide, also known as CHEO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CHEO is a derivative of oxalamide and has a unique structure that makes it a promising candidate for use in scientific research.

Scientific Research Applications

Polyamine Analogues and Programmed Cell Death

Polyamine analogues have been studied for their antitumor properties, demonstrating phenotype-specific cytotoxic activity. The compound N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm) is such an analogue that induces programmed cell death (PCD) in sensitive cell types through the superinduction of spermidine/spermine N1-acetyltransferase (SSAT) and resulting H2O2 production via polyamine oxidase (PAO) catalysis. This suggests potential applications in cancer research and therapy by exploiting the mechanism of oxidative stress-induced cell death (H. Ha et al., 1997).

Catalysis and Coupling Reactions

Copper-catalyzed coupling reactions utilizing ethyl 2-oxocyclohexanecarboxylate as a ligand have shown success in forming N-arylamides, N-arylimidazoles, aryl ethers, and aryl thioethers under mild conditions. This highlights the versatility and efficiency of certain cyclohexane derivatives in facilitating a wide range of synthetic reactions, which could inform the potential utility of N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide in synthetic organic chemistry or materials science (Xin Lv & W. Bao, 2007).

Novel Rearrangements for Synthesis

Innovative synthetic approaches have been developed, such as the one-pot synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from specific oxirane-2-carboxamides, showcasing the potential for creative rearrangement strategies in the synthesis of complex organic molecules. This could imply research applications in developing new synthetic methodologies or designing novel compounds with specific biological or chemical properties (V. Mamedov et al., 2016).